Cas no 1307117-77-6 (1-(2,3-dihydro-1H-inden-5-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(2,3-dihydro-1H-inden-5-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1307117-77-6
• MF: C₁₁H₁₁F₃O
• MW: 216.199653863907
• CID: 6199185
• PubChem ID: 61086661
• Update Time: 2025-05-25

1-(2,3-dihydro-1H-inden-5-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-5-yl)-2,2,2-trifluoroethan-1-ol
• 1H-Indene-5-methanol, 2,3-dihydro-a-(trifluoromethyl)-
• 1H-Indene-5-methanol, 2,3-dihydro-α-(trifluoromethyl)-
• 2,3-Dihydro-α-(trifluoromethyl)-1H-indene-5-methanol

• Inchi： 1S/C11H11F3O/c12-11(13,14)10(15)9-5-4-7-2-1-3-8(7)6-9/h4-6,10,15H,1-3H2
• InChI Key： RPKLFRKGSJESKV-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(C(C(F)(F)F)O)C=C2)CC1

Computed Properties

• Exact Mass: 216.076
• Monoisotopic Mass: 216.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Boiling Point: 291.1±40.0 °C(Predicted)
• pka: 11.79±0.20(Predicted)

Additional information on 1-(2,3-dihydro-1H-inden-5-yl)-2,2,2-trifluoroethan-1-ol

Comprehensive Overview of 1-(2,3-dihydro-1H-inden-5-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 1307117-77-6)

The compound 1-(2,3-dihydro-1H-inden-5-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 1307117-77-6) is a fluorinated organic molecule with a unique structural framework. Its chemical structure combines a 2,3-dihydro-1H-indene core with a trifluoroethanol moiety, making it a subject of interest in pharmaceutical and material science research. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, which are critical properties in drug design. Researchers are increasingly focusing on fluorinated compounds due to their potential applications in medicinal chemistry and agrochemical development.

In recent years, the demand for fluorinated building blocks like 1-(2,3-dihydro-1H-inden-5-yl)-2,2,2-trifluoroethan-1-ol has surged, driven by their utility in synthesizing bioactive molecules. The compound’s CAS No. 1307117-77-6 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and lead optimization. Its structural features align with current trends in fragment-based drug discovery, where small molecules with defined stereochemistry are prized for their ability to modulate protein targets.

From a synthetic perspective, 1-(2,3-dihydro-1H-inden-5-yl)-2,2,2-trifluoroethan-1-ol can serve as a versatile intermediate. The indenyl scaffold is known for its planar aromaticity, while the trifluoroethanol side chain introduces steric and electronic effects that influence reactivity. This duality makes the compound valuable for constructing chiral auxiliaries or catalysts in asymmetric synthesis. Laboratories specializing in organofluorine chemistry often explore such molecules to develop new methodologies for C–F bond activation.

The compound’s potential extends beyond pharmaceuticals. In material science, fluorinated alcohols are investigated for their role in designing high-performance polymers and liquid crystals. The trifluoromethyl group’s electron-withdrawing properties can tune the optical and thermal characteristics of these materials. For instance, incorporating 1-(2,3-dihydro-1H-inden-5-yl)-2,2,2-trifluoroethan-1-ol into polymer backbones may enhance their resistance to degradation, a priority in sustainable material engineering.

Environmental and regulatory considerations also shape the discourse around CAS No. 1307117-77-6. Fluorinated compounds are scrutinized for their persistence in ecosystems, prompting research into green chemistry alternatives. However, the controlled use of 1-(2,3-dihydro-1H-inden-5-yl)-2,2,2-trifluoroethan-1-ol in closed systems mitigates such concerns. Its low volatility and compatibility with microwave-assisted synthesis further align with energy-efficient protocols, a growing focus in industrial chemistry.

In summary, 1-(2,3-dihydro-1H-inden-5-yl)-2,2,2-trifluoroethan-1-ol represents a multifaceted tool for researchers. Its applications span drug discovery, catalysis, and advanced materials, reflecting the broader shift toward fluorinated compounds in science. As interest in tailored fluorination grows, this compound’s role is likely to expand, underscoring the importance of its CAS No. 1307117-77-6 in modern chemical innovation.